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Compound of Interest

Compound Name: GSK2643943A

Cat. No.: B2562668

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of GSK2643943A, a potent and selective
small-molecule inhibitor of Ubiquitin-Specific Protease 20 (USP20). This document details its
mechanism of action, quantitative biochemical and cellular data, relevant signaling pathways,
and comprehensive experimental protocols for its study.

Core Compound Properties and Activity

GSK2643943A is a cell-penetrant inhibitor that specifically targets the deubiquitinating enzyme
(DUB) USP20. It has been identified as a valuable tool for investigating the cellular functions of
USP20 and as a potential therapeutic agent, particularly in oncology.

Mechanism of Action

GSK2643943A functions by directly inhibiting the catalytic activity of USP20, thereby
preventing the removal of ubiquitin from its substrate proteins.[1] This leads to an accumulation
of ubiquitinated substrates, altering their stability, localization, and function, which in turn
impacts downstream cellular processes. Recent studies have shown that treatment with
GSK2643943A leads to the accumulation of ubiquitinated forms of USP20 substrates, such as
RETREGL1.[2]

Quantitative Data Summary

The following tables summarize the known quantitative data for GSK2643943A.
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Table 1: Biochemical Activity of GSK2643943A

Target
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IC50 (nM)
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Ub-Rho

160

[LIE3][4105]06]T7]

Table 2: Cellular Activity of GSK2643943A

Concentration(

Cell Line Assay Effect ) Reference(s)
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ubiquitination

Note: While GSK2643943A is consistently referred to as a "selective" inhibitor, a

comprehensive quantitative selectivity panel detailing its activity against other deubiquitinating

enzymes is not readily available in the public domain literature.

Signaling Pathways Modulated by GSK2643943A

USP20 is implicated in several key cellular pathways, primarily through its role in protein
stabilization. Inhibition of USP20 by GSK2643943A can, therefore, have significant
downstream consequences. A notable pathway involves the regulation of autophagy.
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USP20 has been shown to deubiquitinate and stabilize Unc-51 like autophagy activating kinase
1 (ULK1) and the reticulophagy receptor RETREG1 (also known as FAM134B), both of which
are crucial for initiating autophagy and selective autophagy of the endoplasmic reticulum
(reticulophagy), respectively.[2][9] By inhibiting USP20, GSK2643943A prevents the
deubiquitination of these proteins, leading to their degradation and a subsequent impact on

autophagy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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